Cas no 1207060-35-2 (N-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-ylacetamide)

• Product Name: N-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-ylacetamide
• CAS No: 1207060-35-2
• MF: C₁₉H₁₅N₅O₂S
• MW: 377.419701814651
• CID: 5960994
• PubChem ID: 135912488
• Update Time: 2025-05-19

N-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-ylacetamide
• N-[2-(4-oxo-6-phenyl-1H-pyrimidin-2-yl)-5-thiophen-2-ylpyrazol-3-yl]acetamide
• N-(1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)acetamide
• N-[2-(6-oxo-4-phenyl-1H-pyrimidin-2-yl)-5-thiophen-2-ylpyrazol-3-yl]acetamide
• F5281-0806
• AKOS024504873
• VU0640350-1
• N-[1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl]acetamide
• 1207060-35-2

• Inchi： 1S/C19H15N5O2S/c1-12(25)20-17-10-15(16-8-5-9-27-16)23-24(17)19-21-14(11-18(26)22-19)13-6-3-2-4-7-13/h2-11H,1H3,(H,20,25)(H,21,22,26)
• InChI Key： OACQWDOIEUEJCF-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C2SC=CC=2)=NN1C1NC(C2=CC=CC=C2)=CC(=O)N=1)(=O)C

Computed Properties

• Exact Mass: 377.09464591g/mol
• Monoisotopic Mass: 377.09464591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on N-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-ylacetamide

N-(6-Oxo-4-PHENYL-DIHYDROPYRIMIDINYL)-3-(THIOPHENYL)ACETAMIDE: A COMPREHENSIVE OVERVIEW

The compound with CAS number 1207060-35-2, known as N-(6-Oxo-4-PHENYL-DIHYDROPYRIMIDINYL)-3-(THIOPHENYL)ACETAMIDE, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a dihydropyrimidine ring system, a thiophene moiety, and an acetamide functional group. The combination of these structural elements contributes to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of dihydropyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the thiophene ring in this compound adds electron-withdrawing properties, which can enhance the molecule's ability to interact with biological targets. Furthermore, the acetamide group plays a crucial role in modulating the compound's solubility and bioavailability, making it a promising candidate for pharmaceutical applications.

The synthesis of N-(6-Oxo-4-PHENYL-DIHYDROPYRIMIDINYL)-3-(THIOPHENYL)ACETAMIDE involves a series of multi-step reactions, including nucleophilic substitutions, condensations, and oxidations. Researchers have optimized these reactions to achieve high yields and purity levels. For instance, the formation of the dihydropyrimidine ring typically involves a Biginelli-type reaction, which is known for its efficiency in constructing such heterocyclic systems. The subsequent introduction of the thiophene moiety and acetamide group requires precise control over reaction conditions to ensure the desired regioselectivity and stereochemistry.

One of the most exciting aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling pathways, making them attractive targets for treating diseases such as cancer and inflammatory disorders. Preclinical studies have demonstrated that N-(6-Oxo-4-PHENYL-DIHYDROPYRIMIDINYL)-3-(THIOPHENYL)ACETAMIDE exhibits potent inhibitory activity against several kinases, including Aurora kinases and Src family kinases. These findings suggest that the compound could be developed into a novel therapeutic agent with high specificity and efficacy.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The presence of aromatic rings and heteroatoms in its structure makes it suitable for use as a building block in constructing advanced materials such as organic semiconductors or sensors. For example, researchers have investigated its ability to act as a fluorescent probe for detecting metal ions or other analytes in complex matrices.

The development of efficient synthetic routes for N-(6-Oxo-4-PHENYL-DIHYDROPYRIMIDINYL)-3-(THIOPHENYL)ACETAMIDE has been a focal point of recent research efforts. Green chemistry approaches, such as using microwave-assisted synthesis or catalytic systems with reduced environmental impact, have been employed to streamline the production process. These advancements not only improve the scalability of the synthesis but also align with current trends toward sustainable chemical practices.

Another area of interest is the study of this compound's biological distribution and metabolism. Understanding how it interacts with biological systems is essential for optimizing its therapeutic potential. Recent studies have utilized advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy to elucidate its pharmacokinetic profile. These insights are critical for designing formulations that maximize drug delivery while minimizing adverse effects.

In conclusion, N-(6-Oxo-4-PHENYL-DIHYDROPYRIMIDINYL)-3-(THIOPHENYL)ACETAMIDE represents a versatile molecule with wide-ranging applications in both pharmaceuticals and materials science. Its unique structure endows it with properties that make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses and mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific knowledge and addressing unmet medical needs.